Cas no 940002-59-5 (Sitagliptin carbamoyl b-D-glucuronide)

• Product Name: Sitagliptin carbamoyl b-D-glucuronide
• CAS No: 940002-59-5
• MF: C₂₃H₂₃F₆N₅O₉
• MW: 627.447246789932
• CID: 1000528
• Update Time: 2024-10-25

Sitagliptin carbamoyl b-D-glucuronide Chemical and Physical Properties

Names and Identifiers

• Sitagliptin Carbamoyl β-D-Glucuronide
• Sitagliptin Carbamoyl β-D-Glucuronide Sodium Salt
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[(2R)-4-oxo-4-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-1-(2,4,5-trifluorophenyl)butan-2-yl]carbamoyloxy]oxane-2-carboxylic acid
• SITAGLIPTIN CARBAMOYL B-D-GLUCURONIDE
• 1-[N-[(1R)-3-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-3-oxo-1-[(2,4,5-trifluorophenyl)methyl]propyl]carbamate]
• A-D-Glucopyranuronic Acid
• A-D-Glucuronide
• Sitagliptin Carbamoyl
• SITAGLIPTIN CARBAMOYL GLUCURONIDE
• Sitagliptin carbamoyl b-D-glucuronide

• Inchi： 1S/C23H23F6N5O9/c24-10-6-12(26)11(25)4-8(10)3-9(30-22(41)43-20-17(38)15(36)16(37)18(42-20)19(39)40)5-14(35)33-1-2-34-13(7-33)31-32-21(34)23(27,28)29/h4,6,9,15-18,20,36-38H,1-3,5,7H2,(H,30,41)(H,39,40)/t9-,15+,16+,17-,18+,20+/m1/s1
• InChI Key： GKDZQUQEXZXGMZ-KUVPMCASSA-N
• SMILES： C(C1=NN=C2CN(CCN12)C(=O)C[C@H](NC(=O)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](C(=O)O)O1)CC1C=C(F)C(F)=CC=1F)(F)(F)F

Computed Properties

• Exact Mass: 627.14000

Experimental Properties

• Density: 1.84±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 167-169°C (dec.)
• Solubility: Almost insoluble (0.018 g/l) (25 º C),
• PSA: 196.57000
• LogP: 0.00500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives